Cas no 1116-45-6 (1-O-Palmityl-2,3-dipalmitoyl-rac-glycerol)

• Product Name: 1-O-Palmityl-2,3-dipalmitoyl-rac-glycerol
• CAS No: 1116-45-6
• Molecular Formula: C₅₁H₁₀₀O₅
• Molecular Weight: 793.3367
• CID: 193947

1-O-Palmityl-2,3-dipalmitoyl-rac-glycerol Properties

Names and Identifiers

• Hexadecanoic acid,1-[(hexadecyloxy)methyl]-1,2-ethanediyl ester (9CI)
• (2-hexadecanoyloxy-3-hexadecoxypropyl) hexadecanoate
• 1,2-DIPALMITOYL-3-O-HEXADECYL-RAC-GLYCEROL
• 1-O-Palmityl-2,3-dipalmitoyl-rac-glycerol
• 1,2-Dipalmitoyl-3-O-palmityl-rac-glycerol
• 1-O-hexadecyl-2,3-dihexadecanoylglycerol
• 1-O-Hexadecyl-2,3-dihexadecanoyl-rac-glycerol
• 1-O-hexadecyl-2,3-O-dihexadecanoyl glycerol
• 1-O-hexyadecyl-2,3-dipalmitoyl-rac-glycerol
• CHIMYL DIPALMITATE
• Glycerin-1,2-dipalmitat-3-hexadecylether

• InChIKey： PPDBIVVWNXSKCW-UHFFFAOYSA-N
• Inchi： InChI=1S/C51H100O5/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-54-47-49(56-51(53)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)48-55-50(52)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h49H,4-48H2,1-3H3
• SMILES： CCCCCCCCCCCCCCCCOCC(OC(CCCCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 792.75700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 50
• Monoisotopic Mass: 792.757
• Heavy Atom Count: 56
• Complexity: 769
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 22.3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 16.90190
• PSA: 61.83000
• Refractive Index: 1.463
• Boiling Point: 769.1°Cat760mmHg
• Flash Point: 289.9°C
• Density: 0.897

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Alkyldiacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Alkyldiacylglycerols